Cas no 74010-56-3 (N-(2-Bromoacetyl)-1,1-dimethylethyl Ester Glycine)

• Product Name: N-(2-Bromoacetyl)-1,1-dimethylethyl Ester Glycine
• CAS No: 74010-56-3
• MF: C₈H₁₄BrNO₃
• MW: 252.105661869049
• CID: 5724183
• PubChem ID: 18795312
• Update Time: 2025-06-08

N-(2-Bromoacetyl)-1,1-dimethylethyl Ester Glycine Chemical and Physical Properties

Names and Identifiers

• KXBAYWALMPKQTR-UHFFFAOYSA-N
• 74010-56-3
• Glycine, N-(2-bromoacetyl)-, 1,1-dimethylethyl ester
• bromoacetyl-glycine t-butyl ester
• SCHEMBL4742448
• N-(2-Bromoacetyl)-glycine-tert-butyl ester
• tert-butyl 2-[(2-bromoacetyl)amino]acetate
• N-(2-Bromoacetyl)-1,1-dimethylethyl Ester Glycine

• Inchi： 1S/C8H14BrNO3/c1-8(2,3)13-7(12)5-10-6(11)4-9/h4-5H2,1-3H3,(H,10,11)
• InChI Key： KXBAYWALMPKQTR-UHFFFAOYSA-N
• SMILES： BrCC(NCC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 251.01571g/mol
• Monoisotopic Mass: 251.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Bromoacetyl)-1,1-dimethylethyl Ester Glycine

N-(2-Bromoacetyl)-1,1-Dimethylethyl Ester Glycine: A Comprehensive Overview

N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine (CAS No. 74010-56-3) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceutical research, and chemical biology. This compound is characterized by its unique structure, which includes a bromoacetyl group and a tert-butyl ester moiety. These functional groups contribute to its reactivity and stability, making it an important intermediate in the synthesis of more complex molecules.

The bromoacetyl group is particularly noteworthy due to its electrophilic nature, which allows it to participate in nucleophilic substitution reactions. This property makes N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine a valuable reagent in the synthesis of peptides and other biomolecules. The tert-butyl ester moiety, on the other hand, provides enhanced solubility and stability, which are crucial for its use in various chemical processes.

Recent research has highlighted the potential of N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of antiviral agents. The bromoacetyl group can be selectively modified to introduce various functional groups, thereby enhancing the biological activity and selectivity of the final product.

In another study, researchers at the University of California explored the use of N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester moiety in this compound can be designed to release the active drug under specific physiological conditions, thereby improving drug delivery and reducing side effects.

The versatility of N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine extends beyond pharmaceutical applications. In chemical biology, this compound has been used to study protein-protein interactions and post-translational modifications. For example, a research team at Harvard University utilized this compound to label specific amino acid residues in proteins, providing insights into their functional roles and interactions within cellular pathways.

Safety and handling considerations are essential when working with N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound away from incompatible materials.

In conclusion, N-(2-Bromoacetyl)-1,1-dimethylethyl ester glycine (CAS No. 74010-56-3) is a multifunctional compound with a wide range of applications in organic synthesis, pharmaceutical research, and chemical biology. Its unique structural features make it an invaluable reagent for the development of novel therapeutic agents and for advancing our understanding of biological processes. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow.